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Compound of Interest

Compound Name: 4-(2,2-Diethoxyethyl)oxane

CAS No.: 2164042-76-4

Cat. No.: B2792220

Get Quote

Executive Summary
Target Molecule: 4-(2,2-Diethoxyethyl)oxane (IUPAC: 4-(2,2-Diethoxyethyl)tetrahydro-2H-

pyran) CAS: 2164042-76-4 Primary Precursor: 2-(Tetrahydro-2H-pyran-4-yl)acetaldehyde

(CAS: 65626-23-5)[1]

This guide provides a definitive spectroscopic comparison between 4-(2,2-
diethoxyethyl)oxane—a stable acetal intermediate used in fragrance and pharmaceutical

synthesis—and its reactive aldehyde precursor. The conversion of the aldehyde to the acetal is

a critical quality control point; incomplete conversion or hydrolysis leads to stability issues in

downstream applications. This document outlines the specific NMR, IR, and MS markers

required to validate the synthesis and purity of the target molecule.

Synthetic Context & Reaction Pathway
To understand the spectroscopic shift, one must understand the chemical transformation. The

synthesis typically involves the acid-catalyzed acetalization of 2-(tetrahydro-2H-pyran-4-

yl)acetaldehyde with ethanol.
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Reaction Scheme
The aldehyde carbonyl group (

) is attacked by ethanol (

) in the presence of an acid catalyst (e.g.,

-TSA) and a dehydrating agent (e.g., Triethyl orthoformate) to form the diethyl acetal.

Key Transformation:

Loss: Carbonyl (

) functionality.[2]

Gain: Diethyl acetal (

) functionality.

Visualization: Synthesis & Spectral Logic

Precursor:
2-(Tetrahydro-2H-pyran-4-yl)acetaldehyde

(CAS: 65626-23-5)

Ethanol, p-TSA
(- H2O)

Aldehyde Markers:
1H: ~9.76 ppm (t)
13C: ~201 ppm

IR: 1725 cm-1 (C=O)

Target:
4-(2,2-Diethoxyethyl)oxane

(CAS: 2164042-76-4)

Acetal Markers:
1H: ~4.55 ppm (t)
13C: ~102 ppm

IR: 1050-1150 cm-1 (C-O)

Click to download full resolution via product page

Figure 1: Reaction pathway and diagnostic spectroscopic shifts for the conversion of the

aldehyde precursor to the oxane acetal.

Spectroscopic Deep Dive
The following data points are derived from standard acetalization shifts and specific structural

features of the tetrahydropyran (oxane) ring.
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A. Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for quantifying conversion. The disappearance of the aldehyde proton

is the most sensitive metric for reaction completion.

1H NMR Comparison (400 MHz, CDCl3)
Feature

Precursor
(Aldehyde)

Target (Acetal) Diagnostic Value

Aldehyde Proton
9.76 ppm (t, J=2.0 Hz,

1H)
Absent

Critical: Presence

indicates incomplete

reaction.

Acetal Methine Absent
4.55 ppm (t, J=5.6 Hz,

1H)

Confirms formation of

the acetal center.

Ethoxy -CH2- Absent
3.45 - 3.70 ppm (m,

4H)

Characteristic

multiplet for diethyl

ether groups.

Ethoxy -CH3 Absent
1.20 ppm (t, J=7.0 Hz,

6H)

New triplet signal

confirming ethanol

incorporation.

Ring H2/H6 (eq) ~3.95 ppm (dm) ~3.92 ppm (dm)
Minor shift; confirms

ring integrity.

Ring H2/H6 (ax) ~3.40 ppm (td) ~3.38 ppm (td)

Characteristic of

oxane ring; largely

unchanged.

13C NMR Comparison (100 MHz, CDCl3)
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Carbon Type
Precursor
(Aldehyde)

Target (Acetal) Shift Logic

Carbonyl / Acetal 201.5 ppm (C=O) 102.3 ppm (O-CH-O)

Huge upfield shift;

definitive proof of

structure.

Ethoxy -CH2- Absent 61.2 ppm New signal.

Ethoxy -CH3 Absent 15.3 ppm New signal.

Linker (-CH2-)
~50.5 ppm (alpha to

C=O)

~38.5 ppm (alpha to

acetal)

Shift due to change in

electron withdrawal.

B. Infrared Spectroscopy (FT-IR)
IR is useful for rapid "pass/fail" raw material identification.

Precursor (Aldehyde):

Strong C=O Stretch: 1720–1730 cm⁻¹.

Fermi Resonance: Two weak bands at ~2720 and ~2820 cm⁻¹ (C-H stretch of aldehyde).

Target (Acetal):

Absence of C=O: The region 1700–1750 cm⁻¹ must be clean.

Strong C-O Stretch: Multiple intense bands in the 1050–1150 cm⁻¹ region (C-O-C-O-C

system).

C. Mass Spectrometry (GC-MS)
Acetals are fragile under Electron Impact (EI) ionization and rarely show a molecular ion (

).

Target MW: 202.29 g/mol .

Key Fragment:m/z 157 (
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). Loss of one ethoxy group is the base peak or dominant fragment for diethyl acetals.

Precursor MW: 128.17 g/mol .[3] Shows

at 128 and fragments related to the loss of the acetaldehyde chain.

Experimental Protocols
Protocol 1: Synthesis Monitoring (Micro-Scale)
Use this protocol to determine reaction completion before scale-up.

Sampling: Withdraw 50 µL of the reaction mixture.

Quench: Add to a vial containing 0.5 mL saturated

(to neutralize acid catalyst and stop hydrolysis).

Extraction: Add 1 mL Ethyl Acetate, vortex for 10 seconds.

Analysis: Inject the organic layer into GC-MS.

Pass Criteria: Area% of Aldehyde (RT ~ Precursor) < 0.5%.

Fail Criteria: Presence of peak at m/z 128.

Protocol 2: NMR Characterization
Sample Prep: Dissolve 10 mg of isolated oil in 0.6 mL

.

Acquisition:

Run 1H NMR with

(relaxation delay)

5 seconds to ensure accurate integration of the aldehyde proton if present.

Set spectral width to -2 to 12 ppm.
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Processing:

Reference spectrum to TMS (0.00 ppm) or residual

(7.26 ppm).

Integrate the acetal triplet at ~4.55 ppm (Set to 1H).

Check region 9.5–10.0 ppm. Integration should be < 0.01H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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